Nkh477

• Molecular Formula: C28H44O8
• Molecular Weight: 508.6 g/mol
• InChI: InChI=1S/C28H44O8/c1-10-25(7)15-19(31)28(33)26(8)18(30)13-14-24(5,6)22(26)21(35-20(32)12-11-16(2)3)23(34-17(4)29)27(28,9)36-25/h10,16,18,21-23,30,33H,1,11-15H2,2-9H3/t18-,21-,22-,23-,25-,26-,27+,28-/m0/s1
• InChIKey: DOIXLDJOYNGJJP-SMIGQZBFSA-N

NKH477: Direct Adenylyl Cyclase Activator

NKH477 (6-(3-dimethylaminopropionyl)forskolin hydrochloride; CAS 138605-00-2) is a cell‑permeable, water‑soluble forskolin derivative that directly stimulates adenylyl cyclase (AC), leading to elevated intracellular cAMP levels . Unlike forskolin, NKH477 displays ~1.87‑fold greater potency at the cardiac‑type V AC isoform while retaining similar potency at type II and III AC . It exerts positive inotropic, coronary vasodilatory, and bronchodilator effects across multiple species and is orally bioavailable with blood‑brain barrier permeability . Preclinical and clinical studies have demonstrated its utility in models of heart failure and bronchoconstriction, particularly where β‑adrenoceptor signalling is compromised [1].

✓ Water-soluble adenylyl cyclase activator for aqueous formulation workflows

✓ Type V AC isoform-selectivity assay context (cardiac signalling models)

✓ β-adrenoceptor-independent AC activation for desensitization studies

• [1] Iida M, et al. Bronchodilator and cardiovascular effects of NKH477, a novel water-soluble forskolin derivative, in guinea pigs. Jpn J Pharmacol. 1995;68(3):235-243. PMID: 7474547. View Source

NKH477 vs. Forskolin & β-Agonists

Forskolin, the parent diterpene, is virtually insoluble in water and requires organic solvents for in vivo administration, severely limiting its experimental utility . NKH477 overcomes this barrier with a measured aqueous solubility of 10 mg/mL, enabling intravenous and inhaled delivery without confounding solvent effects . Beyond solubility, NKH477 is ~1.87‑fold more potent at cardiac type V AC than forskolin, meaning direct forskolin substitution introduces isoform‑selectivity bias . Most critically, NKH477 retains full inotropic and chronotropic efficacy in β‑adrenoceptor‑desensitised myocardium, whereas β‑agonists such as isoproterenol and dobutamine, as well as PDE inhibitors, show significant attenuation [1]. These three pharmacologic divergences—solubility, AC‑isoform selectivity, and β‑receptor‑independent action—mean that straightforward substitution leads to quantitatively different experimental outcomes and cannot be assumed without re‑validation.

Aqueous solubility profile differs from forskolin; direct substitution may introduce solvent artifacts in physiological assays.

AC isoform selectivity bias (type V preference) relative to forskolin may shift cAMP signalling readouts in mixed-isoform tissues.

β-agonist or PDE inhibitor reliance on intact β-AR signalling limits response in desensitized models; NKH477 retains downstream AC activation but class-specific validation is advised.

• [1] Ishizuka O, et al. Effectiveness of NKH477, a novel forskolin derivative, in rat cardiac preparations with desensitized beta-adrenoceptors. Nihon Yakurigaku Zasshi. 1996;108(1):23-30. PMID: 8810493. View Source

NKH477 Comparative Evidence

Aqueous Solubility Advantage Over Forskolin

NKH477 delivers an aqueous solubility of 10 mg/mL, as stated on its analytically validated vendor technical datasheet . In contrast, forskolin is reported as essentially insoluble in water by multiple independent sources, requiring organic solvents such as DMSO or ethanol for dissolution . This solubility difference exceeds three orders of magnitude, eliminating the need for solvent‑based vehicles that can confound physiological readouts .

Aqueous Solubility

Data to verify

NKH477 10 mg/mL vs. forskolin practically insoluble; >100‑fold higher

Supports aqueous formulation in saline or buffer for cardiovascular and respiratory assays

Vendor QC datasheet; independent solubility verification advised

Evidence Dimension	Aqueous solubility (mg/mL)
Target Compound Data	10 mg/mL (NKH477, colforsin dapropate HCl)
Comparator Or Baseline	Forskolin: water insoluble (practically <0.1 mg/mL; SelleckChem and Adooq classify as 'Insoluble')
Quantified Difference	>100‑fold higher aqueous solubility for NKH477
Conditions	Room temperature; vendor quality‑control solubility specifications

Why This Matters

Enables preparation of aqueous intravenous and inhaled formulations directly in saline or buffer, avoiding organic solvent artefacts that confound cardiovascular, neuronal, and respiratory assays.

Cardiac Type V AC Selectivity vs. Forskolin

In head‑to‑head enzymatic assays, NKH477 is ~1.87‑fold more potent than forskolin at stimulating type V adenylyl cyclase (AC), while displaying comparable potency to forskolin at type II AC (1.04‑fold) and type III AC (0.89‑fold) . This differential isoform activation indicates that NKH477 is not a simple equipotent forskolin substitute but a functionally biased AC activator.

Type V AC Bias

Data to verify

~1.87‑fold more potent at type V AC vs. forskolin; negligible difference at type II/III

Isoform-selectivity assay context for cardiac AC signalling studies

Vendor biochemical assay data; independent profiling pending

Evidence Dimension	Relative potency (fold vs. forskolin) for adenylyl cyclase isoforms
Target Compound Data	Type V AC: ~1.87‑fold; Type II AC: ~1.04‑fold; Type III AC: ~0.89‑fold
Comparator Or Baseline	Forskolin = 1.00‑fold (reference) for each isoform
Quantified Difference	+87% potency at cardiac‑relevant type V AC; negligible difference at type II/III
Conditions	Membrane‑associated adenylyl cyclase activity assays (vendor‑characterised biochemical data)

Why This Matters

Cardiac type V AC is a key mediator of positive inotropic and chronotropic responses; researchers studying heart failure or arrhythmia models should preferentially select NKH477 over forskolin to maximise cAMP‑dependent signalling in cardiac tissue without over‑stimulating other AC isoforms.

Bronchodilator Potency vs. Aminophylline

In anesthetised guinea pigs challenged with inhaled leukotriene D4, intravenous NKH477 (1–100 µg/kg) produced a dose‑dependent inhibition of bronchoconstriction that was approximately 1500 times more potent than intravenous aminophylline, while being 17 times less potent than isoproterenol [1]. This places NKH477's bronchodilator potency between the classical PDE inhibitor and the β‑agonist, with a distinctly different receptor‑independent mechanism.

Bronchodilator Potency

Reported comparison

1500× more potent than aminophylline; 1/17× vs. isoproterenol (LTD4-challenged guinea pig)

Supports airway cAMP-driven relaxation studies; places agent between PDE inhibitor and β-agonist

i.v. bolus in anesthetized guinea pigs; LTD4-induced bronchoconstriction model

Evidence Dimension	Relative bronchodilator potency in vivo
Target Compound Data	NKH477: 1500‑fold more potent than aminophylline; 17‑fold less potent than isoproterenol
Comparator Or Baseline	Aminophylline (reference); isoproterenol (reference)
Quantified Difference	1500× aminophylline; 1/17× isoproterenol
Conditions	Anesthetised guinea pigs; bronchoconstriction induced by inhaled leukotriene D4; i.v. bolus administration

Why This Matters

Demonstrates a >1000‑fold potency advantage over a widely used methylxanthine bronchodilator, supporting NKH477 as a superior tool for cAMP‑driven airway relaxation studies where PDE inhibition is insufficient.

• [1] Iida M, et al. Bronchodilator and cardiovascular effects of NKH477, a novel water-soluble forskolin derivative, in guinea pigs. Jpn J Pharmacol. 1995;68(3):235-243. PMID: 7474547. View Source

Bronchodilation Selectivity vs. Isoproterenol

When evaluated for functional selectivity in the same guinea‑pig model, NKH477's ratio of bronchodilator efficacy to heart‑rate increase was 15 times higher than that of the non‑selective β‑adrenoceptor agonist isoproterenol [1]. This quantifies a meaningful separation between desired airway and undesired cardiac chronotropic effects, a differentiation not observed with classical β‑agonists.

Airway Selectivity

Reported comparison

15× higher bronchodilation‑to‑tachycardia selectivity than isoproterenol

Supports airway-selective cAMP response profiling with reduced chronotropic confound

Simultaneous HR monitoring in guinea pig model; i.v. administration

Evidence Dimension	Selectivity ratio (bronchodilation vs. heart rate increase)
Target Compound Data	NKH477 selectivity = 15× higher than isoproterenol
Comparator Or Baseline	Isoproterenol selectivity = 1.0 (reference)
Quantified Difference	15‑fold greater selectivity for bronchodilation over tachycardia
Conditions	Anesthetised guinea pigs; intravenous bolus; bronchodilation vs. HR measured simultaneously

Why This Matters

For respiratory researchers or drug developers concerned with cardiac side‑effects, NKH477 offers a wider airway‑selectivity window than the conventional β‑agonist comparator, reducing tachycardia confounds in bronchorelaxation experiments.

• [1] Iida M, et al. Bronchodilator and cardiovascular effects of NKH477, a novel water-soluble forskolin derivative, in guinea pigs. Jpn J Pharmacol. 1995;68(3):235-243. PMID: 7474547. View Source

Retained Inotropy in β-Desensitization

In rats subjected to 7‑day subcutaneous noradrenaline infusion (400 µg/kg/h) to induce cardiac β‑adrenoceptor downregulation, the positive inotropic and chronotropic potencies of NKH477 were fully preserved, while the potencies of isoproterenol (β‑agonist) and 3‑isobutyl‑1‑methylxanthine (IBMX; PDE inhibitor) were significantly reduced [1]. This demonstrates that NKH477 bypasses the desensitised β‑adrenoceptor signalling pathway by directly activating AC downstream.

β-Desensitized Inotropy

Reported comparison

NKH477 inotropic potency fully retained; isoproterenol/IBMX significantly attenuated (p<0.05)

Supports AC-dependent inotropy studies in β‑AR‑downregulated models

Rat noradrenaline infusion model (400 µg/kg/h, 7‑day s.c.)

Evidence Dimension	Change in inotropic/chronotropic potency after chronic noradrenaline infusion
Target Compound Data	NKH477: no significant change in potency
Comparator Or Baseline	Isoproterenol: significant reduction in potency; IBMX: significant reduction in potency
Quantified Difference	Qualitative difference (retained vs. lost efficacy); statistical significance vs. untreated controls (p<0.05 for comparators, NS for NKH477)
Conditions	Rat isolated left and right atrial muscles; 7-day noradrenaline infusion (400 µg/kg/h, s.c.)

Why This Matters

NKH477 is the preferred cardiotonic agent for heart‑failure models characterised by β‑adrenoceptor downregulation, where both β‑agonists and PDE inhibitors exhibit pharmacodynamic tolerance.

• [1] Ishizuka O, et al. Effectiveness of NKH477, a novel forskolin derivative, in rat cardiac preparations with desensitized beta-adrenoceptors. Nihon Yakurigaku Zasshi. 1996;108(1):23-30. PMID: 8810493. View Source

Inotropic Efficacy in Chronic Heart Failure vs. Dobutamine

In rats with chronic heart failure (CHF) 12 weeks after left coronary artery ligation, dobutamine (4 µg/kg i.v.) increased cardiac output index by only 4.0 ± 1.4% and stroke volume index by 2.2 ± 1.8%, compared to 22.7% and 15.1% increases in sham‑operated rats [1]. In the same CHF model, NKH477 (3–30 µg/kg i.v.) produced clear, dose‑dependent increases in cardiac output and stroke volume indices, demonstrating retained inotropic efficacy independent of β‑adrenoceptor integrity [1].

CHF Inotropic Efficacy

Reported comparison

NKH477 dose‑dependent COI/SVI increase in CHF; dobutamine COI rise only 4.0% (sham 22.7%)

Supports inotropic assessment in chronic heart failure models with β‑AR downregulation

Rat post‑MI CHF (12 wk); β‑AR density reduction confirmed by [3H]CGP‑12177 binding

Evidence Dimension	Percent increase in cardiac output index (COI) and stroke volume index (SVI) in CHF vs. sham rats
Target Compound Data	NKH477 (3–30 µg/kg i.v.): significant dose‑dependent increases in COI and SVI in CHF rats (exact % not digitised but reported as significant vs. vehicle)
Comparator Or Baseline	Dobutamine (4 µg/kg i.v.): CHF rats — COI +4.0 ± 1.4%, SVI +2.2 ± 1.8%; sham rats — COI +22.7 ± 1.9%, SVI +15.1 ± 2.0%
Quantified Difference	Dobutamine response attenuated by ~82% in CHF (COI); NKH477 response retained (no attenuation)
Conditions	Rat CHF model, 12 wk post‑left coronary artery ligation; β‑adrenoceptor density reduced (confirmed by [3H]CGP‑12177 binding)

Why This Matters

NKH477 offers a distinct procurement advantage over dobutamine for CHF efficacy studies: it restores inotropic function in β‑adrenoceptor‑downregulated myocardium where conventional β‑agonists show near‑complete loss of response.

• [1] Sanbe A, Takeo S. Effects of NKH477, a water-soluble forskolin derivative, on cardiac function in rats with chronic heart failure after myocardial infarction. J Pharmacol Exp Ther. 1995;274(1):120-126. PMID: 7616388. View Source

NKH477 Application Scenarios

Cardiac Inotropy in β-Downregulated Heart Failure

Investigators using rat or canine models of chronic heart failure with documented β‑adrenoceptor downregulation should select NKH477 over dobutamine or isoproterenol to achieve measurable positive inotropic and lusitropic responses. NKH477 directly activates AC downstream of the receptor, circumventing the attenuated β‑adrenergic signalling observed in CHF [1]. At intravenous doses of 3–30 µg/kg, NKH477 increases cardiac output and stroke volume where dobutamine's response is blunted to a marginal 4% increase in cardiac output index [1].

Aqueous Bronchorelaxation Assays

For isolated tracheal ring or in vivo bronchoconstriction studies, NKH477's 10 mg/mL water solubility enables direct dilution in Krebs‑Henseleit buffer or saline, eliminating DMSO/ethanol vehicle artefacts that complicate smooth muscle tension recordings . Its 15‑fold higher bronchodilation‑to‑tachycardia selectivity compared to isoproterenol reduces confounding heart‑rate changes in whole‑animal respiratory measurements [2].

Adenylyl Cyclase Isoform Pharmacology – Type V AC Bias

Researchers dissecting the functional roles of individual AC isoforms can exploit NKH477's ~1.87‑fold bias for type V AC over type II/III isoforms . This selectivity profile makes NKH477 a more appropriate probe than forskolin for cardiac AC studies, where type V AC predominates and controls inotropic and chronotropic responsiveness.

cAMP Elevation with BBB Penetration

NKH477 is blood–brain barrier permeable and has been used to stimulate cAMP‑dependent BDNF/TrkB mRNA induction in CNS tissues [3]. Its water solubility facilitates intracerebroventricular or systemic administration without neurotoxic solvent vehicles, making it suitable for behavioural and neurotrophic factor studies where forskolin is impractical.

Application

Selection Property

Validation Focus

Cardiac inotropy studies in β-AR-desensitized models

Direct AC activation circumventing β-AR downregulation

Inotropic/lusitropic endpoint validation in CHF models

Airway smooth muscle relaxation assays

Aqueous formulation compatibility (saline/buffer)

Bronchodilation selectivity vs. tachycardia endpoints

AC isoform pharmacological profiling

Type V AC isoform selectivity bias

Isoform-specific cAMP accumulation endpoints

CNS cAMP modulation studies

BBB permeability and aqueous solubility

Neurotrophic factor (BDNF/TrkB) induction endpoints

• [1] Sanbe A, Takeo S. Effects of NKH477, a water-soluble forskolin derivative, on cardiac function in rats with chronic heart failure after myocardial infarction. J Pharmacol Exp Ther. 1995;274(1):120-126. PMID: 7616388. View Source
• [2] Iida M, et al. Bronchodilator and cardiovascular effects of NKH477, a novel water-soluble forskolin derivative, in guinea pigs. Jpn J Pharmacol. 1995;68(3):235-243. PMID: 7474547. View Source
• [3] Morinobu S, et al. Stimulation of adenylyl cyclase and induction of brain-derived neurotrophic factor and TrkB mRNA by NKH477, a novel and potent forskolin derivative. J Neurochem. 1999;72(5):2198-2205. PMID: 10217309. View Source